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Compound of Interest

Methyl 3-
Compound Name:
oxocyclopentanecarboxylate

cat. No.: B1267588

Introduction: The Versatile Core of Synthesis

Methyl 3-oxocyclopentanecarboxylate (CAS No. 32811-75-9) is a bifunctional organic
molecule that serves as a pivotal intermediate in the synthesis of a wide array of complex
chemical entities.[1] Its structure, a five-membered ring featuring both a ketone and a methyl
ester, offers two distinct points of reactivity, making it a valuable building block for researchers,
particularly in the fields of medicinal chemistry and drug development. This compound is a key
precursor for synthesizing derivatives like 3-hydroxycyclopentanecarboxylates and various
heterocyclic compounds, some of which have shown potential as glutaminase inhibitors.[1]

This guide provides an in-depth analysis of the core spectroscopic data—'H NMR, 13C NMR,
IR, and Mass Spectrometry—used to characterize and confirm the identity and purity of methyl
3-oxocyclopentanecarboxylate. The causality behind spectral features is explained to
provide field-proven insights for professionals in drug development and chemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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